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Introduction FluoroProbe-G is a novel fluorescent molecular probe designed for the selective
detection and imaging of O-GlcNAc-modified proteins in living cells. Its unique molecular
structure allows it to specifically bind to O-GlcNAcylated serine or threonine residues, providing
a powerful tool for studying the dynamic processes of glycosylation and its role in cellular
signaling.

Principle FluoroProbe-G operates on a "turn-on" fluorescence mechanism. In its unbound state
in the aqueous cellular environment, the probe is in a conformation that quenches its
fluorescence. Upon binding to the target O-GIcCNAc moiety, a conformational change occurs,
releasing the quenching effect and leading to a significant increase in fluorescence intensity.
This allows for a high signal-to-noise ratio, enabling clear visualization of the target molecules.

Applications

o Real-time imaging of O-GIcNAc cycling in response to cellular stimuli (e.g., nutrient flux,
stress).
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» High-throughput screening for inhibitors or activators of O-GIcNAc transferase (OGT) and O-
GIcNAcase (OGA).

« Investigating the role of glycosylation in specific signaling pathways.

o Co-localization studies with other fluorescently-tagged proteins to understand protein-protein
interactions modulated by glycosylation.

Quantitative Data Summary

For reproducible and accurate results, the photophysical and spectral properties of
FluoroProbe-G are summarized below.

Property Value Conditions
Excitation Wavelength (Aex) 488 nm In PBS, pH 7.4
Emission Wavelength (Aem) 525 nm In PBS, pH 7.4
Molar Extinction Coefficient 55,000 M~icm~1 In PBS with 0.1% DMSO
] 0.05 (unbound) -> 0.75 Measured against Fluorescein
Quantum Yield (®)
(bound) standard
Recommended Concentration 1-10 uM For live-cell imaging
Optimal Incubation Time 30 - 60 minutes At 37°C, 5% CO2
- ) <10% signal loss after 5 min
Photostability High ) ] o
continuous illumination

o >95% cell viability after 24h at

Cytotoxicity Low

20 pM

Experimental Protocols

1. Reagent Preparation

e Probe Stock Solution: Prepare a 10 mM stock solution of FluoroProbe-G in anhydrous
dimethyl sulfoxide (DMSO).
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o Storage: Store the stock solution at -20°C, protected from light and moisture. When stored
correctly, the solution is stable for up to six months.

» Working Solution: On the day of the experiment, dilute the stock solution in a serum-free
culture medium to the desired final concentration (e.g., 5 uM).

2. Live-Cell Staining and Imaging

e Cell Culture: Plate cells (e.g., HeLa, HEK293) on a glass-bottom dish or chamber slide and
culture until they reach 60-70% confluency.

e Washing: Gently wash the cells twice with pre-warmed Phosphate-Buffered Saline (PBS), pH
7.4.

e Probe Loading: Add the FluoroProbe-G working solution to the cells and incubate for 30-60
minutes at 37°C in a 5% CO: incubator.

e Washing: Remove the loading solution and wash the cells three times with pre-warmed PBS
or a complete culture medium to remove any unbound probe.

e Imaging: Add fresh, pre-warmed culture medium or imaging buffer to the cells. Image the
cells immediately using a fluorescence microscope equipped with standard FITC/GFP filter
sets (Excitation: 470/40 nm, Emission: 525/50 nm).

Visualizations

Below are diagrams representing a hypothetical experimental workflow and a simplified
signaling pathway that could be investigated using a probe like FluoroProbe-G.
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Caption: Experimental workflow for live-cell imaging with FluoroProbe-G.
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Caption: Hypothetical pathway showing probe activation by a target protein.

e To cite this document: BenchChem. [Application Notes: FluoroProbe-G for Imaging Glycan
Dynamics]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564342/docs#application-notes-fluoroprobe-g-for-
imaging-glycan-dynamics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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